Cas no 1175-42-4 (Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)
1175-42-4 structure
Product Name:Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
CAS No:1175-42-4
MF:C17H11N5O7
MW:397.298543214798
CID:201994
PubChem ID:291274
Update Time:2025-04-19
Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
- N,2-bis[(5-nitrofuran-2-yl)methylideneamino]benzamide
- N-[(5-Nitrofuran-2-yl)methylidene]-2-{[(5-nitrofuran-2-yl)methylidene]amino}benzene-1-carbohydrazonic acid
- DTXSID30922443
- 1175-42-4
-
- Inchi: 1S/C17H11N5O7/c23-17(20-19-10-12-6-8-16(29-12)22(26)27)13-3-1-2-4-14(13)18-9-11-5-7-15(28-11)21(24)25/h1-10H,(H,20,23)/b18-9+,19-10?
- InChI Key: HRPOOMGOGGQVDP-KWFOGPRISA-N
- SMILES: O1C(=CC=C1/C=N/C1=CC=CC=C1C(NN=CC1=CC=C([N+](=O)[O-])O1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 397.06593
- Monoisotopic Mass: 397.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 172A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.55
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.686
- PSA: 166.38
Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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